Cas no 1568080-87-4 ((1S)-1-(3-bromo-5-fluorophenyl)ethan-1-ol)

• Product Name: (1S)-1-(3-bromo-5-fluorophenyl)ethan-1-ol
• CAS No: 1568080-87-4
• MF: C₈H₈BrFO
• MW: 219.050925254822
• CID: 5961234
• PubChem ID: 66423521
• Update Time: 2025-05-20

(1S)-1-(3-bromo-5-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-bromo-5-fluorophenyl)ethan-1-ol
• (S)-1-(3-Bromo-5-fluorophenyl)ethan-1-ol
• AKOS015768637
• (1S)-1-(3-Bromo-5-fluorophenyl)ethanol
• 1568080-87-4
• EN300-1911408

• Inchi： 1S/C8H8BrFO/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,11H,1H3/t5-/m0/s1
• InChI Key： RMICUVVTYFJRJY-YFKPBYRVSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@H](C)O)F

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-1-(3-bromo-5-fluorophenyl)ethan-1-ol

Research Briefing on (1S)-1-(3-bromo-5-fluorophenyl)ethan-1-ol (CAS: 1568080-87-4) in Chemical Biology and Pharmaceutical Applications

The compound (1S)-1-(3-bromo-5-fluorophenyl)ethan-1-ol (CAS: 1568080-87-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol, characterized by its bromo-fluorophenyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules and potential drug candidates. Recent studies highlight its utility in asymmetric synthesis, enzyme inhibition, and as a building block for complex pharmacophores targeting neurological and oncological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's role as a precursor in the synthesis of selective kinase inhibitors. The bromo and fluoro substituents on the phenyl ring were found to enhance binding affinity to ATP pockets in target proteins, while the chiral center at the 1-position allowed for stereoselective interactions. This work underscores the molecule's potential in designing next-generation therapeutics with improved specificity and reduced off-target effects.

Another breakthrough emerged from a collaborative effort between academic and industrial researchers, as documented in ACS Chemical Biology (2024). Here, (1S)-1-(3-bromo-5-fluorophenyl)ethan-1-ol was utilized in the development of positron emission tomography (PET) tracers for neurodegenerative disease imaging. The fluorine-18 labeled derivative showed remarkable blood-brain barrier penetration and selective accumulation in tau protein aggregates, offering new diagnostic possibilities for Alzheimer's disease.

The synthetic accessibility of this compound has also been improved through recent methodological advances. A 2024 Organic Letters publication detailed a novel biocatalytic approach using engineered alcohol dehydrogenases to produce the (S)-enantiomer with >99% ee and 85% yield. This green chemistry strategy significantly enhances the compound's scalability for industrial applications while maintaining the high stereochemical purity required for pharmaceutical use.

From a safety and pharmacokinetic perspective, preclinical studies reported in Chemical Research in Toxicology (2023) indicate that derivatives of (1S)-1-(3-bromo-5-fluorophenyl)ethan-1-ol exhibit favorable metabolic stability profiles. The bromine atom appears to slow oxidative metabolism by cytochrome P450 enzymes, while the fluorine substituent reduces unwanted aromatic hydroxylation - both advantageous properties for drug development candidates.

Ongoing research, as evidenced by recent patent applications (WO2024015892, US20240051871), suggests expanding applications in antiviral drug discovery. The unique electronic properties imparted by the bromo-fluoro substitution pattern show promise in targeting viral polymerases, particularly in RNA viruses. This positions (1S)-1-(3-bromo-5-fluorophenyl)ethan-1-ol as a versatile scaffold for addressing emerging infectious diseases.

In conclusion, (1S)-1-(3-bromo-5-fluorophenyl)ethan-1-ol (1568080-87-4) represents a multifaceted tool in modern drug discovery. Its applications span from asymmetric synthesis to direct therapeutic use, with recent advances highlighting its potential in precision medicine and diagnostic imaging. Future research directions likely include further exploration of its structure-activity relationships and expansion of its utility in targeted drug delivery systems.